Cas no 13916-80-8 (1,4-Benzenediamine,N1-[4-(dimethylamino)phenyl]-N4,N4-dimethyl-N1-nitroso-)

• Product Name: 1,4-Benzenediamine,N1-[4-(dimethylamino)phenyl]-N4,N4-dimethyl-N1-nitroso-
• CAS No: 13916-80-8
• MF: C₁₆H₂₀N₄O
• MW: 284.356203079224
• CID: 232559
• PubChem ID: 245212
• Update Time: 2025-04-19

1,4-Benzenediamine,N1-[4-(dimethylamino)phenyl]-N4,N4-dimethyl-N1-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1-[4-(dimethylamino)phenyl]-N4,N4-dimethyl-N1-nitroso-
• N,N-bis(4-dimethylaminophenyl)nitrous amide
• 4.4'-Bis-dimethylamino-diphenyl-nitrosamin
• Bis-<4-dimethylamino-phenyl>-nitrosamin
• N,N'-Dibutyl-N-nitrosourea
• N-nitroso-1,3-dibutylurea
• N-Nitroso-4.4'-dimethylamino-diphenylamin
• N-Nitroso-N,N'-dibutylharnstoff
• Urea,1,3-dibutyl-3-nitroso
• NSC56922
• DTXSID00930378
• N,N-bis[4-(dimethylamino)phenyl]nitrous amide
• 13916-80-8
• NSC-56922
• CID 245212
• SCHEMBL11419536

• Inchi： 1S/C16H20N4O/c1-18(2)13-5-9-15(10-6-13)20(17-21)16-11-7-14(8-12-16)19(3)4/h5-12H,1-4H3
• InChI Key： FARCMEHOSGOTJZ-UHFFFAOYSA-N
• SMILES： O=NN(C1C=CC(=CC=1)N(C)C)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 284.16400
• Monoisotopic Mass: 284.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 473.7°Cat760mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.566
• PSA: 39.15000
• LogP: 3.63810